Cas no 2138272-54-3 (5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine)

5-Chloro-7-cyclobutyl-2-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine is a heterocyclic compound featuring a fused triazolopyridine core with chloro, cyclobutyl, and cyclopropyl substituents. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The presence of multiple ring systems enhances rigidity, which may improve binding affinity in target interactions. The chloro group offers a reactive handle for further functionalization, while the cyclobutyl and cyclopropyl moieties contribute to steric and electronic modulation. This compound is of interest in pharmaceutical research for its potential as a precursor or intermediate in the synthesis of novel therapeutic agents, particularly in kinase or enzyme inhibition studies.
5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine structure
2138272-54-3 structure
Product Name:5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine
CAS No:2138272-54-3
MF:C13H14ClN3
MW:247.723361492157
CID:6313374
PubChem ID:165955865
Update Time:2025-08-04

5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine
    • 5-chloro-7-cyclobutyl-2-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridine
    • EN300-1104535
    • 2138272-54-3
    • Inchi: 1S/C13H14ClN3/c14-11-6-10(8-2-1-3-8)7-12-15-13(9-4-5-9)16-17(11)12/h6-9H,1-5H2
    • InChI Key: QMJQLMFBIWQKQM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=NC(C3CC3)=NN21)C1CCC1

Computed Properties

  • Exact Mass: 247.0876252g/mol
  • Monoisotopic Mass: 247.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 30.2Ų

5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine Pricemore >>

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Additional information on 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine (CAS No. 2138272-54-3): Properties, Applications, and Research Insights

The compound 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine (CAS No. 2138272-54-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This heterocyclic molecule, characterized by its triazoloapyridine core, combines a chloro substituent at the 5-position with cyclobutyl and cyclopropyl groups, offering a versatile scaffold for drug discovery and chemical synthesis.

Researchers have explored the pharmacokinetic properties of this compound, particularly its bioavailability and metabolic stability, which are critical for drug development. Its molecular weight and lipophilicity make it a candidate for crossing the blood-brain barrier, sparking interest in neurological disorder treatments. Recent studies also highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology.

In the context of green chemistry, 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine has been synthesized using catalytic methods to minimize waste, addressing environmental concerns. Its crystal structure and hydrogen bonding patterns have been analyzed via X-ray diffraction, providing insights for materials engineering. These findings resonate with the industry's shift toward sustainable synthesis and precision medicine.

The compound's SAR (Structure-Activity Relationship) profile is frequently discussed in medicinal chemistry forums, where researchers debate optimal modifications to enhance its binding affinity. Computational models, including molecular docking and QSAR, predict interactions with protein targets like EGFR or ALK, topics trending in AI-driven drug design communities. Such applications align with searches for "next-generation therapeutics" and "small molecule inhibitors."

From a commercial perspective, CAS No. 2138272-54-3 is listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity (>98%) for research-grade use. Analytical techniques such as HPLC and NMR are employed to verify its identity, ensuring compliance with Good Laboratory Practice (GLP). These details cater to queries like "where to buy research chemicals" and "quality control standards," reflecting user concerns about reliability.

Ongoing investigations into the compound's electrochemical properties suggest potential in organic electronics, particularly for OLEDs or sensors. Its fluorescence behavior under UV light has prompted studies in bioimaging, a hot topic in nanotechnology circles. These interdisciplinary angles enhance its relevance to both academic and industrial audiences.

In summary, 5-chloro-7-cyclobutyl-2-cyclopropyl-1,2,4triazolo1,5-apyridine represents a multifaceted compound bridging drug discovery, materials science, and environmental chemistry. Its CAS No. 2138272-54-3 serves as a key identifier for researchers navigating databases like PubChem or Reaxys, while its structural motifs inspire innovation across scientific disciplines.

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